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Compound of Interest

Compound Name: 8-Nonynoic acid

Cat. No.: B1196867

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the physicochemical properties of 8-
nonynoic acid, a medium-chain fatty acid with significant potential in various research and
development applications. This document outlines its fundamental molecular characteristics
and provides a clear, structured summary of its quantitative data.

Core Molecular Data

8-Nonynoic acid is an unsaturated fatty acid characterized by a terminal alkyne group. Its
molecular structure is a key determinant of its chemical reactivity and biological activity.

Parameter Value Source
Molecular Formula C9H1402 [1112][3]
Molecular Weight 154.21 g/mol [2][3]
Exact Mass 154.099379685 Da

The molecular weight is a critical parameter in experimental design, particularly for
stoichiometric calculations in chemical reactions and the preparation of solutions with precise
molar concentrations. The relationship between the molecular formula and its calculated
molecular weight is fundamental to understanding its chemical identity.
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Atomic Components
Carbon (C)
9 atoms x 12.011 amu
Calculation Result
Hydrogen (H) x 1.008 amu Molecular Weight Calculation = Molecular Weight
14 atoms (9 *12.011) + (14 * 1.008) + (2 * 15.999) 154.21 g/mol
x 15.999 amu
Oxygen (O)
2 atoms

Click to download full resolution via product page

Diagram illustrating the calculation of 8-nonynoic acid's molecular weight from its atomic
constituents.

Experimental Protocols

Detailed experimental protocols involving 8-nonynoic acid are highly dependent on the
specific application. However, a general protocol for preparing a stock solution for in vitro
assays is provided below as a foundational method.

Preparation of a 10 mM Stock Solution of 8-Nonynoic Acid in DMSO
e Materials:

o 8-Nonynoic acid (solid or oil)

o

Dimethyl sulfoxide (DMSO), anhydrous

[¢]

Calibrated analytical balance

[¢]

Microcentrifuge tubes or appropriate vials

o

Pipettes and sterile, filtered pipette tips
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e Procedure: a. Calculate the mass of 8-nonynoic acid required to prepare the desired
volume of a 10 mM solution using the formula: Mass (g) = Molarity (mol/L) * Volume (L) *
Molecular Weight ( g/mol ) For 1 mL of a 10 mM solution: Mass (g) = 0.010 mol/L * 0.001 L *
154.21 g/mol = 0.0015421 g = 1.5421 mg

b. Accurately weigh 1.54 mg of 8-nonynoic acid using an analytical balance and place it into

a sterile microcentrifuge tube.

c. Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the 8-nonynoic

acid.

d. Vortex the solution thoroughly until the 8-nonynoic acid is completely dissolved. Gentle
warming in a water bath (not exceeding 37°C) may be necessary to facilitate dissolution.

e. Store the stock solution at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles.

Note: The solubility of 8-nonynoic acid in other solvents should be empirically determined for
specific experimental needs. It is crucial to consider the compatibility of the solvent with the
experimental system (e.g., cell culture, enzymatic assays).

Signaling Pathways and Logical Relationships

The utility of 8-nonynoic acid often lies in its ability to be incorporated into or interact with
various biological molecules and pathways. For instance, as a fatty acid analogue, it can be a
substrate for enzymes involved in fatty acid metabolism or can be used as a chemical probe to
study these pathways. The following diagram illustrates a generalized workflow for utilizing 8-
nonynoic acid as a chemical probe.
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A generalized experimental workflow for the application of 8-nonynoic acid as a chemical
probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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